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Compound of Interest

Compound Name: 1-(Perfluorodecyl)octane

CAS No.: 93454-70-7

Cat. No.: B1397231

Get Quote

1-(Perfluorodecyl)octane is a semifluorinated alkane (SFA), a unique class of linear block

copolymers composed of a perfluorinated alkyl segment and a hydrocarbon alkyl segment. This

molecular architecture, featuring a highly lipophobic and hydrophobic fluorous "pony-tail"

attached to a lipophilic hydrocarbon chain, imparts distinct physicochemical properties not

found in their parent alkanes or perfluoroalkanes. These properties, including high density, low

surface tension, and tailored immiscibility, make compounds like 1-(Perfluorodecyl)octane
highly valuable for specialized applications in drug delivery, ophthalmology, specialty

lubrication, and the creation of self-assembled monolayers.

This guide provides a comprehensive overview of the core physical properties of 1-
(Perfluorodecyl)octane, offering researchers and development professionals a foundational

understanding grounded in experimental data and established methodologies. We will delve

into its molecular identity, thermal characteristics, and other key physical parameters, providing

not just the data but also the causality behind the experimental techniques used for their

determination.

Molecular and Chemical Identity
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The foundational step in understanding any compound is to establish its precise chemical

identity. 1-(Perfluorodecyl)octane is defined by its specific molecular structure and associated

identifiers.

Property Value Source

Chemical Name

1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,

8,9,9,10,10-

henicosafluorooctadecane

[1]

Common Name 1-(Perfluorodecyl)octane [2]

CAS Number 93454-70-7 [2]

Molecular Formula C₁₈H₁₇F₂₁ [1]

Molecular Weight
632.0995 Da (Monoisotopic

Mass)
[1]

Chemical Structure F₃C-(CF₂)₉-(CH₂)₇-CH₃

Thermal Properties: Melting and Boiling Points
The thermal behavior of 1-(Perfluorodecyl)octane dictates its physical state under various

conditions, which is a critical parameter for its storage, handling, and application.

Quantitative Thermal Data
The following table summarizes the experimentally determined thermal properties for 1-
(Perfluorodecyl)octane.

Thermal Property Value Conditions Source(s)

Melting Point 51 - 56 °C Not Specified [2]

Boiling Point 115 - 120 °C at 2 mmHg [2]

Flash Point > 100 °C Not Specified [2]
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Experimental Protocol: Determination of Melting Point
via Differential Scanning Calorimetry (DSC)
Expertise & Rationale: Differential Scanning Calorimetry (DSC) is the gold-standard technique

for determining the thermal transitions of a material. It measures the difference in heat flow

required to increase the temperature of a sample and a reference as a function of temperature.

This method is highly accurate and provides not only the melting point but also information on

purity and the presence of polymorphs. For a waxy solid like 1-(Perfluorodecyl)octane, DSC

offers superior precision compared to traditional melting point apparatus.

Step-by-Step Methodology:

Sample Preparation:

Accurately weigh 3-5 mg of 1-(Perfluorodecyl)octane into a standard aluminum DSC

pan.

Hermetically seal the pan to prevent any loss of sample due to sublimation. An identical,

empty sealed pan is used as the reference.

Instrument Setup:

Place the sample and reference pans into the DSC cell.

Purge the cell with an inert gas (e.g., Nitrogen at 50 mL/min) to create a stable, non-

reactive atmosphere.

Thermal Program:

Equilibration: Equilibrate the cell at a temperature well below the expected melting point,

for instance, 25 °C.

Heating Ramp: Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a

temperature significantly above the melting transition, for example, 80 °C.

Isothermal Hold: Hold the temperature at 80 °C for 1-2 minutes to ensure complete

melting.
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Cooling Ramp: Cool the sample back down to the initial temperature (25 °C) at a

controlled rate (e.g., 10 °C/min). This step can reveal crystallization behavior.

Second Heating Ramp: Perform a second heating scan under the same conditions as the

first. This scan is often used for analysis as it provides data on a sample with a consistent

thermal history.

Data Analysis:

The melting transition will appear as an endothermic peak on the DSC thermogram.

The onset temperature of this peak is typically reported as the melting point. The peak

temperature represents the point of maximum heat absorption. The broad range reported

(51-56 °C) may indicate the presence of impurities or kinetic effects.

Macroscopic Physical Properties
Properties such as density, viscosity, and surface tension are critical for understanding the bulk

behavior of a substance in liquid form, which is essential for formulation and fluid dynamics

applications.

Note: Direct, experimentally verified data for the density, viscosity, and surface tension of 1-
(Perfluorodecyl)octane were not available in the initial search results. However, based on the

known properties of semifluorinated alkanes, we can provide expert insights and a standard

protocol for their determination. These compounds typically exhibit significantly higher densities

than their hydrocarbon analogs due to the high atomic mass of fluorine. Concurrently, they

demonstrate low surface tension, a hallmark of fluorinated materials.[3][4]

Experimental Protocol: Density Measurement using a
Vibrating Tube Densimeter
Expertise & Rationale: The vibrating tube densimeter is a highly accurate method for

determining the density of liquids. It operates based on the principle that the resonant

frequency of a U-shaped tube changes with the mass of the liquid it contains. This technique

requires only a small sample volume, offers excellent temperature control, and provides high

precision, making it ideal for characterizing valuable research compounds.[5]
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Step-by-Step Methodology:

Calibration:

Calibrate the instrument using two standards of known density that bracket the expected

density of the sample. Typically, dry air and ultrapure water are used.

The calibration is performed across the intended temperature range of the experiment.

Sample Preparation:

Ensure the 1-(Perfluorodecyl)octane sample is fully melted and thermally equilibrated to

a temperature above its melting range (e.g., 60 °C).

The sample must be free of any air bubbles, as these will significantly affect the measured

resonant frequency. Degassing the sample via sonication may be necessary.

Measurement:

Inject the liquid sample into the thermostatted U-tube of the densimeter using a syringe.

Allow the temperature of the sample within the cell to stabilize. High-quality instruments

offer stability to ±0.01 °C.

The instrument excites the tube, measures the resonant frequency, and automatically

calculates the density based on the prior calibration.

Measurements can be repeated at various temperatures to determine the coefficient of

thermal expansion.

Cleaning:

Thoroughly clean the U-tube after measurement using appropriate solvents (e.g., a

fluorinated solvent followed by acetone) and dry completely with a stream of air or

nitrogen.

Synthesis and Purification Overview
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High-purity 1-(Perfluorodecyl)octane is essential for reliable research. The most common

synthetic route for this class of molecule is a free-radical addition reaction.

Synthetic Pathway: Radical Addition
The synthesis involves the addition of a perfluoroalkyl iodide to an alkene, initiated by a radical

initiator like azobisisobutyronitrile (AIBN).[3] The subsequent intermediate is then reduced to

replace the iodine with a hydrogen atom.

1-Octene

Radical Addition
(e.g., 80-90 °C)

Perfluorodecyl
Iodide

AIBN (Initiator)

1-Iodo-2-(perfluorodecyl)octane Reduction
(e.g., with a reducing agent) Crude 1-(Perfluorodecyl)octane Fluorous SPE Pure 1-(Perfluorodecyl)octane

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 1-(Perfluorodecyl)octane.

Purification Protocol: Fluorous Solid-Phase Extraction
(F-SPE)
Expertise & Rationale: Purifying semifluorinated alkanes from non-fluorinated starting materials

and byproducts can be challenging with standard silica gel chromatography due to their non-

polar nature. Fluorous Solid-Phase Extraction (F-SPE) is a highly efficient alternative that

leverages the unique property of fluorous compounds to selectively retain on a fluorinated

stationary phase.[3]

Step-by-Step Methodology:

Column Preparation:
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Select a solid-phase extraction cartridge packed with a fluorous stationary phase (e.g.,

silica gel modified with perfluoroalkyl groups).

Condition the cartridge by sequentially washing with a fluorinated solvent (e.g.,

perfluorohexane), followed by a water-miscible organic solvent (e.g., methanol), and finally

the initial mobile phase.

Sample Loading (Load Step):

Dissolve the crude reaction mixture in a minimal amount of a non-fluorinated organic

solvent in which all components are soluble.

Load this solution onto the conditioned F-SPE cartridge. The fluorous product, 1-
(Perfluorodecyl)octane, will be strongly retained by the fluorous stationary phase.

Washing (Wash Step):

Wash the cartridge with a non-fluorinated, polar solvent (e.g., 80:20 methanol/water). This

step elutes the non-fluorinated organic impurities (e.g., excess 1-octene, AIBN residue)

while the desired fluorous compound remains bound to the column.

Elution (Elute Step):

Elute the purified 1-(Perfluorodecyl)octane from the cartridge using a fluorinated solvent

(e.g., perfluorohexane or a suitable hydrofluoroether). The high affinity of the fluorous

solvent for the analyte displaces it from the stationary phase.

Solvent Removal:

Collect the eluate and remove the volatile fluorinated solvent under reduced pressure to

yield the high-purity 1-(Perfluorodecyl)octane.
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Fluorous SPE Cartridge

2. Load Crude Product
(Fluorous compound is retained)

3. Wash with MeOH/H₂O
(Non-fluorous impurities eluted)

4. Elute with Fluorous Solvent
(Pure product is eluted) Non-Fluorous Impurities Pure 1-(Perfluorodecyl)octane1. Condition Cartridge

Click to download full resolution via product page

Caption: The three-stage process of Fluorous Solid-Phase Extraction (F-SPE).

Conclusion
1-(Perfluorodecyl)octane is a material defined by its dual-nature molecular structure. Its

thermal properties indicate it is a solid at room temperature with a relatively low melting point.

While specific data on its bulk liquid properties like density and viscosity are not widely

published, established principles of fluorinated compounds suggest a high-density, low-surface-

tension liquid phase. The established methodologies for synthesis via radical addition and

purification via fluorous SPE provide a reliable pathway to obtaining high-purity material for

advanced research. This guide serves as a foundational resource for scientists and engineers

looking to exploit the unique properties of this semifluorinated alkane in their applications.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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